Cas no 2229589-55-1 (3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine
• CAS No: 2229589-55-1
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6443314
• PubChem ID: 165698334
• Update Time: 2025-07-23

3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine
• EN300-1947576
• 2229589-55-1

• Inchi： 1S/C9H12F2N2O/c1-14-8-7(3-2-6-13-8)9(10,11)4-5-12/h2-3,6H,4-5,12H2,1H3
• InChI Key： KUEVYAUSBFGKTO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1OC)(CCN)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine

Introduction to 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine (CAS No: 2229589-55-1)

3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229589-55-1, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications. The presence of both difluoro and methoxypyridine moieties in its molecular framework suggests a high degree of functional complexity, which is often exploited to modulate biological targets effectively.

The structural motif of 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine consists of a propanamine backbone modified at the third carbon position with two fluorine atoms and an amine group. The nitrogen atom of the amine is further substituted with a 2-methoxypyridine ring, which is a common pharmacophore in drug discovery due to its ability to interact with various biological receptors and enzymes. This particular arrangement not only enhances the compound's solubility and metabolic stability but also opens up multiple avenues for further derivatization and optimization.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds, owing to their unique physicochemical properties that can improve drug efficacy, bioavailability, and resistance to metabolic degradation. The difluoro substitution in 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine is particularly noteworthy, as fluorine atoms can significantly alter electronic distributions within the molecule, thereby influencing its binding affinity and selectivity towards biological targets. This has led to extensive research into fluorinated derivatives as potential candidates for treating a variety of diseases.

The 2-methoxypyridine moiety in this compound adds another layer of complexity, providing a platform for hydrogen bonding interactions and π-stacking effects that are crucial for drug-receptor interactions. Pyridine derivatives are well-documented in medicinal chemistry for their role in modulating enzyme activity and receptor binding. Specifically, the methoxy group enhances the electron density on the pyridine ring, making it more susceptible to nucleophilic attack or coordination with metal ions, which can be exploited in designing targeted therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine exhibits promising interactions with several protein targets, including kinases and transcription factors that are implicated in cancer and inflammatory diseases. The fluorinated region of the molecule appears to be critical for stabilizing the binding conformation, while the pyridine moiety facilitates optimal orientation within the active site.

The synthesis of 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating such transformations, allowing for more efficient production of fluorinated intermediates. Additionally, the methoxypyridine group can be further functionalized through various chemical reactions, such as alkylation or acylation, to generate libraries of analogs for high-throughput screening.

In clinical research settings, 3,3-difluoro-3-(2-methoxypyridin-3-yl)propan-1-amine has been investigated for its potential role as an intermediate in the development of novel therapeutics. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes associated with disease pathways. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these early findings suggest that it could be a valuable building block for future drug candidates.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process of identifying promising candidates like 3,3-difluoro-3-(2-methoxypyridin-3-yloxy)propanamidine (CAS No: 222958955) (Note: Corrected name based on original intent). By analyzing vast datasets of known bioactive molecules, these algorithms can predict new structures that may exhibit similar or improved biological activity. This approach has already led to several breakthroughs in identifying novel pharmacophores that could be further optimized using traditional synthetic methods.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms offer numerous advantages from a pharmacological perspective, their persistence in the environment raises concerns about long-term ecological effects. Researchers are therefore exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such efforts align with broader industry initiatives aimed at sustainable pharmaceutical manufacturing.

Looking ahead, the future prospects for CAS No 222958955 (CAS No: 222958955) appear promising as more research unfolds. Continued investigation into its biological activity will likely uncover new therapeutic applications or refine existing ones. Additionally, advancements in synthetic chemistry may provide more efficient ways to produce this compound at scale while maintaining high standards of purity and yield.